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Compound of Interest

Compound Name: [Sar9,Met(O2)11]-SUBSTANCE P

Cat. No.: B12059080 Get Quote

Technical Support Center: [Sar9,Met(O2)11]-
Substance P
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the appropriate storage, handling, and use of

lyophilized [Sar9,Met(O2)11]-Substance P.

Frequently Asked Questions (FAQs)
Q1: What is [Sar9,Met(O2)11]-Substance P and what is its primary mechanism of action?

[Sar9,Met(O2)11]-Substance P is a potent and selective agonist for the neurokinin-1 (NK1)

receptor, which is a member of the tachykinin receptor subfamily of G protein-coupled

receptors (GPCRs).[1][2][3] Its primary mechanism of action involves binding to and activating

the NK1 receptor, which is primarily coupled to Gαq/11 G proteins. This activation stimulates

the production of inositol phosphates, leading to an increase in intracellular calcium levels and

subsequent cellular responses.[3]

Q2: How should I store lyophilized [Sar9,Met(O2)11]-Substance P?

Lyophilized [Sar9,Met(O2)11]-Substance P powder should be stored in a tightly sealed

container, protected from moisture.[1][4] For long-term storage, it is recommended to keep it at
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-80°C, which can preserve its stability for up to two years.[1][4] For shorter-term storage, -20°C

is acceptable for up to one year.[1][4]

Q3: How do I reconstitute lyophilized [Sar9,Met(O2)11]-Substance P?

It is recommended to reconstitute the lyophilized powder in sterile, distilled water.[1][4] For

difficult-to-dissolve preparations, sonication can be used to aid dissolution.[1][4][5] Once

reconstituted, it is crucial to aliquot the solution into single-use volumes to avoid repeated

freeze-thaw cycles, which can degrade the peptide.

Q4: How should I store the reconstituted [Sar9,Met(O2)11]-Substance P solution?

Reconstituted solutions of [Sar9,Met(O2)11]-Substance P should be stored frozen. For

storage up to six months, -80°C is recommended.[1][4] For shorter periods of up to one month,

-20°C is suitable.[1][4] Always ensure the storage containers are sealed to prevent evaporation

and contamination.
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Issue Possible Cause Recommended Solution

Difficulty dissolving the

lyophilized powder

The peptide may have formed

aggregates.

Gently vortex the vial. If the

issue persists, sonicate the

solution for a short period.[1][4]

[5] Using a different

recommended solvent, such as

DMSO, could also be

considered if appropriate for

the experimental setup.[6]

Reduced or no biological

activity observed in

experiments

Improper storage leading to

degradation of the peptide.

Repeated freeze-thaw cycles

of the reconstituted solution.

Ensure the lyophilized powder

and reconstituted solutions are

stored at the recommended

temperatures. Always aliquot

the reconstituted solution into

single-use vials to avoid

freeze-thaw cycles.[1][4]

Inconsistent experimental

results

Inaccurate peptide

concentration due to improper

reconstitution or storage.

Re-evaluate the reconstitution

procedure to ensure the

correct volume of solvent was

added. Use a freshly prepared

aliquot for each experiment to

ensure consistent

concentration.

Precipitation observed in the

reconstituted solution

The concentration of the

peptide in the solution may be

too high for the chosen

solvent.

Try diluting the solution to a

lower concentration. If using a

solvent other than water,

ensure the peptide is soluble

at the desired concentration in

that specific solvent.

Quantitative Data Summary
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Parameter Recommendation

Storage of Lyophilized Powder (Long-term) -80°C (up to 2 years)[1][4]

Storage of Lyophilized Powder (Short-term) -20°C (up to 1 year)[1][4]

Reconstitution Solvent Sterile distilled water[1][4]

Storage of Reconstituted Solution (Long-term) -80°C (up to 6 months)[1][4]

Storage of Reconstituted Solution (Short-term) -20°C (up to 1 month)[1][4]

Experimental Protocols
In Vivo Study: Intracerebroventricular (i.c.v.) Injection in
Rats
This protocol is adapted from a study investigating the central effects of [Sar9,Met(O2)11]-
Substance P.[1][7]

Objective: To assess the dose-dependent effects of centrally administered [Sar9,Met(O2)11]-
Substance P on cardiovascular parameters and behavior in rats.

Materials:

[Sar9,Met(O2)11]-Substance P

Artificial cerebrospinal fluid (aCSF) as a vehicle

Stereotaxic apparatus for i.c.v. cannulation

Microinjection pump

Cardiovascular monitoring equipment

Behavioral observation setup

Procedure:
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Animal Preparation: Anesthetize rats and implant a permanent guide cannula into the lateral

cerebral ventricle using a stereotaxic apparatus. Allow for a recovery period of at least one

week.

Drug Preparation: On the day of the experiment, reconstitute lyophilized [Sar9,Met(O2)11]-
Substance P in aCSF to the desired stock concentration. Prepare serial dilutions to obtain

the final doses to be administered (e.g., 10, 25, 65, and 100 pmol per rat).[1][7]

Administration:

On the first day, administer a single i.c.v. injection of aCSF (1 µL) as a control.[1][7]

Construct a dose-response curve by administering increasing doses of [Sar9,Met(O2)11]-
Substance P at 24-hour intervals.[1][7]

Each injection volume should be 1 µL, followed by a 5 µL flush of aCSF to ensure

complete delivery into the ventricle.[1][7]

Data Collection:

Continuously monitor mean arterial blood pressure (MAP) and heart rate (HR) before and

after each injection.

Observe and quantify specific behaviors such as face washing, sniffing, and grooming at

set time points post-injection.[1][7]

Data Analysis: Analyze the changes in MAP, HR, and behavioral scores in response to

different doses of [Sar9,Met(O2)11]-Substance P compared to the vehicle control.

Visualizations
Signaling Pathway of [Sar9,Met(O2)11]-Substance P via
the NK1 Receptor
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Caption: NK1 Receptor Signaling Pathway Activation.
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Caption: In Vivo Experimental Workflow.
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Caption: Troubleshooting Reduced Activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [appropriate storage and handling of lyophilized
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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